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Compound of Interest

Compound Name: Drobuline

CAS No.: 68341-48-0

Cat. No.: B10780739

Get Quote

Executive Summary & Compound Profile
Drobuline (specifically Drobuline Hydrochloride) is a potent anti-arrhythmic agent.[1] Like

many secondary amine-based therapeutics, it exhibits specific sensitivities to environmental

stressors. In my experience troubleshooting assay failures, 80% of "inactive" Drobuline
batches are not manufacturing defects but results of improper storage-induced degradation—

specifically oxidative deamination and photochemical instability.

Compound Snapshot:

Property Specification

CAS Number 68162-52-7

Molecular Formula C₁₉H₂₆ClNO

Primary Vulnerability Oxidative degradation (N-oxide formation)

Secondary Vulnerability Hygroscopic hydrolysis (moisture absorption)
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| Solubility | Soluble in DMSO; limited stability in aqueous buffers |[1][2]

The "Golden Rules" of Drobuline Preservation
Do not treat Drobuline like a standard buffer salt. It requires a "Cold, Dark, and Dry" chain of

custody.

Protocol A: Solid State Storage (Lyophilized Powder)
Temperature: Must be stored at -20°C. Storing at 4°C allows slow oxidative kinetics that will

degrade the compound over 3-6 months.

Desiccation: The hydrochloride salt form is hygroscopic. Store vials inside a secondary

container (e.g., a Falcon tube) with active silica gel desiccant packs.

Light: Drobuline is photosensitive.[3] Always use amber vials or wrap clear vials in

aluminum foil.

Protocol B: Solubilized Storage (Stock Solutions)
Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide). Avoid water or ethanol for long-

term stock storage, as these accelerate hydrolysis and oxidation respectively.

Aliquot Strategy:Never freeze-thaw the master stock more than once.

Why? Each freeze-thaw cycle creates micro-cavities of oxygen within the crystal lattice of

the frozen solvent, accelerating oxidative cleavage upon thawing.

Action: Aliquot into single-use volumes (e.g., 20 µL or 50 µL) immediately upon first

reconstitution.

Troubleshooting Guide (FAQ)
These questions are curated from actual researcher inquiries regarding Drobuline stability.

Q1: My Drobuline DMSO stock solution has turned a faint
yellow/pink color. Is it still usable?
Verdict:Discard immediately.
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The Science: The color change indicates the formation of oxidation byproducts, likely N-

oxides or quinone-like species derived from the aromatic moiety.

Impact: These impurities are often cytotoxic and can interfere with ion channel binding

assays, producing false positives for toxicity or false negatives for efficacy.

Q2: I stored the powder at -20°C, but it has clumped into a hard
mass. Why?
Diagnosis: Moisture intrusion (Hygroscopicity).

Root Cause: The vial was likely opened while still cold. When a -20°C vial is opened in a

25°C room, atmospheric moisture instantly condenses onto the powder.

Prevention Protocol: Always allow the vial to equilibrate to room temperature (approx. 15-20

minutes) inside a desiccator before opening the cap.

Q3: Can I keep Drobuline in cell culture media at 37°C overnight?
Verdict: Only for the duration of the experiment (typically <24 hours).

Data: In aqueous media (pH 7.4), Drobuline has a half-life of approximately 48-72 hours.

Recommendation: Prepare fresh dilutions from DMSO stock immediately prior to treatment.

Do not store diluted media stocks.

Visualizing the Stability Workflow
The following decision tree illustrates the correct handling logic to prevent degradation.
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Key Principles

Received Drobuline (Solid)

Long-term Storage:
-20°C + Desiccant + Dark

Immediate

Reconstitution in DMSO

When needed

Aliquot into Single-Use Vials

Critical Step

Flash Freeze (-20°C or -80°C)

Thaw for Experiment

One time only

Visual Check:
Clear/Colorless?

Proceed with Assay

Yes

DISCARD
(Oxidation Detected)

No (Yellow/Pink)

Avoid Freeze-Thaw Cycles Protect from Light

Click to download full resolution via product page
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Caption: Operational workflow for Drobuline handling, emphasizing the single-use aliquot

strategy to mitigate oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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